3,8-Dichloro-5-fluoro-1,7-naphthyridine

• CAS No.: 1600511-82-7
• Molecular Formula: C8H3Cl2FN2
• Molecular Weight: 217.02 g/mol
• IUPAC Name: 3,8-dichloro-5-fluoro-1,7-naphthyridine
• InChI: InChI=1S/C8H3Cl2FN2/c9-4-1-5-6(11)3-13-8(10)7(5)12-2-4/h1-3H
• InChI Key: POVPWUZUVNVSFF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1C(=CN=C2Cl)F)Cl

Description

3,8-Dichloro-5-fluoro-1,7-naphthyridine is a useful research compound. Its molecular formula is C8H3Cl2FN2 and its molecular weight is 217.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A vial was charged with 3-chloro-5-fluoro-6-methoxy-6,7-dihydro-1,7-naphthyridin-8(5H)-one (7.5 g, 32.5 mmol), acetonitrile (130 mL) and phosphorus oxychloride (9.09 mL, 98 mmol), and the mixture was stirred at 75° C. for 15 hours. The mixture was concentrated, and the crude material was purified by silica gel chromatography, eluting with 0-50% ethyl acetate in heptanes, to provide the title compound (5.57 g, 25.7 mmol, 79% yield) as a white solid. LC/MS (ESI+) m/z=217 (M+H).